Cas no 918481-22-8 (Ethanone, 2-[4-(3-phenylpropyl)-1-piperazinyl]-1-(3-thienyl)-)

• Product Name: Ethanone, 2-[4-(3-phenylpropyl)-1-piperazinyl]-1-(3-thienyl)-
• CAS No: 918481-22-8
• MF: C₁₉H₂₄N₂OS
• MW: 328.471663475037
• CID: 774964
• PubChem ID: 59382206
• Update Time: 2025-04-19

Ethanone, 2-[4-(3-phenylpropyl)-1-piperazinyl]-1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[4-(3-phenylpropyl)-1-piperazinyl]-1-(3-thienyl)-
• 2-[4-(3-phenylpropyl)piperazin-1-yl]-1-thiophen-3-ylethanone
• SCHEMBL13150331
• DTXSID00731807
• 2-[4-(3-Phenylpropyl)piperazin-1-yl]-1-(thiophen-3-yl)ethan-1-one
• 918481-22-8

• Inchi： 1S/C19H24N2OS/c22-19(18-8-14-23-16-18)15-21-12-10-20(11-13-21)9-4-7-17-5-2-1-3-6-17/h1-3,5-6,8,14,16H,4,7,9-13,15H2
• InChI Key： SUPSUKXPOCEOTG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CN1CCN(CCCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 328.16093457g/mol
• Monoisotopic Mass: 328.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų